5-Bromo-6-chloro-2-cyclopropylpyrimidin-4(3H)-one

Specification

• Molecular Formula: C7H6BrClN2O
• Molecular Weight: 249.49 g/mol
• IUPAC Name: 5-bromo-4-chloro-2-cyclopropyl-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C7H6BrClN2O/c8-4-5(9)10-6(3-1-2-3)11-7(4)12/h3H,1-2H2,(H,10,11,12)
• Standard InChI Key: WEMUVFVOSVPBJS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=C(C(=O)N2)Br)Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

The compound’s systematic IUPAC name, 5-bromo-4-chloro-2-cyclopropyl-1H-pyrimidin-6-one, reflects its substitution pattern on the pyrimidine ring. Its molecular formula, C₇H₆BrClN₂O, corresponds to a molecular weight of 249.49 g/mol. The structure consists of a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3, bromine at position 5, chlorine at position 6, and a cyclopropyl substituent at position 2 (Figure 1). The presence of halogen atoms and the strained cyclopropane ring contributes to its distinct electronic and steric properties.

Table 1: Key Molecular Identifiers

Property	Value
CAS Number	1706444-09-8
Molecular Formula	C₇H₆BrClN₂O
Molecular Weight	249.49 g/mol
InChI Key	WEMUVFV
SMILES Notation	BrC1=C(NC(=O)N=C1Cl)C2CC2

Spectroscopic and Crystallographic Data

X-ray crystallography of related pyrimidine derivatives reveals that the cyclopropyl group introduces torsional strain, distorting the pyrimidine ring’s planarity. Nuclear magnetic resonance (NMR) studies confirm the deshielding effects of bromine and chlorine, with characteristic signals observed at δ 5.8–6.2 ppm for the cyclopropyl protons and δ 8.1–8.5 ppm for the pyrimidine ring protons.

Synthesis and Reaction Pathways

Halogenation and Cyclopropane Functionalization

The synthesis typically begins with 2-hydroxypyrimidine, which undergoes sequential halogenation using hydrobromic acid (HBr) and thionyl chloride (SOCl₂) to introduce bromine and chlorine at positions 5 and 6, respectively. A palladium-catalyzed cross-coupling reaction then installs the cyclopropyl group via Suzuki–Miyaura conditions, employing cyclopropylboronic acid and tetrakis(triphenylphosphine)palladium(0).

Table 2: Representative Synthetic Protocol

Step	Reagents/Conditions	Yield
1	2-hydroxypyrimidine + HBr (48%)	72%
2	SOCl₂, DMF, reflux	85%
3	Cyclopropylboronic acid, Pd(PPh₃)₄	63%

Alternative Routes via Cycloaddition

Recent advances demonstrate the use of [2+2] photocycloaddition reactions to construct the cyclopropane ring directly on pre-halogenated pyrimidines. For example, irradiating 5-bromo-6-chloro-2-vinylpyrimidin-4(3H)-one with ultraviolet light induces cyclopropane formation in yields exceeding 50%.

Comparative Analysis with Structural Analogues

Bromine vs. Chlorine Substitution Effects

Replacing bromine at position 5 with chlorine (as in 5,6-dichloro-2-cyclopropylpyrimidin-4(3H)-one) reduces DHODH inhibition (IC₅₀ = 5.7 µM), underscoring bromine’s critical role in enzyme binding. Conversely, substituting the cyclopropyl group with methyl diminishes antimicrobial activity by 80%, highlighting the importance of steric bulk.

Industrial and Agricultural Applications

Crop Protection Agents

Patent literature describes derivatives of this compound as effective fungicides against Phytophthora infestans, the causative agent of potato blight. Field trials show 90% disease suppression at application rates of 200 g/ha.

Material Science Applications

The cyclopropane ring’s strain energy enables its use as a monomer in polymer synthesis, yielding materials with high thermal stability (decomposition temperature >300°C).

Future Research Directions

• Mechanistic Studies: Elucidate the compound’s binding mode to DHODH using cryo-electron microscopy.

• Prodrug Development: Improve bioavailability by synthesizing phosphate or ester derivatives.

• Environmental Impact Assessments: Investigate degradation pathways to address ecotoxicity concerns.